3-{4-[(4-Fluorobenzyl)oxy]-3-methoxyphenyl}-2-methyltetrahydro-4-isoxazolyl phenyl sulfone

• IUPAC Name: 4-(benzenesulfonyl)-3-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-2-methyl-1,2-oxazolidine
• InChI: InChI=1S/C24H24FNO5S/c1-26-24(23(16-31-26)32(27,28)20-6-4-3-5-7-20)18-10-13-21(22(14-18)29-2)30-15-17-8-11-19(25)12-9-17/h3-14,23-24H,15-16H2,1-2H3
• InChI Key: DEVXPNPWDHIMKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(C(CO1)S(=O)(=O)C2=CC=CC=C2)C3=CC(=C(C=C3)OCC4=CC=C(C=C4)F)OC
• Molecular Formula: C24H24FNO5S
• Molecular Weight: 457.5 g/mol

Description

This compound is a chemical substance with the CAS Number 321432-18-2. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

Research conducted by Kim, Robertson, and Guiver (2008) focuses on the synthesis of new sulfonated side-chain grafting units containing sulfonic acid groups, using sulfonated 4-fluorobenzophenone (FBP) for the development of proton exchange membranes (PEMs). These comb-shaped sulfonated poly(arylene ether sulfone) copolymers exhibit high proton conductivity and are characterized for their potential in fuel cell applications, demonstrating their suitability as polyelectrolyte membrane materials (Kim, Robertson, & Guiver, 2008).

Oxygen Transfer Reactions in Organic Synthesis

The study by Lai, Lepage, and Lee (2002) explores the oxidation of methoxy substituted benzyl phenyl sulfides, which can help distinguish between different types of oxidants based on their reaction mechanisms—either through single electron transfer or direct oxygen atom transfer. This research highlights the utility of these chemical processes in synthesizing methoxy substituted benzaldehydes and sulfones, providing valuable insights into organic synthesis methodologies (Lai, Lepage, & Lee, 2002).

Marine Natural Products and Chemical Ecology

Investigations into bromophenol derivatives from the red alga Rhodomela confervoides by Zhao et al. (2004) identified new compounds with potential biological activities. Although the specific compound was not directly studied, the methodology and insights from this research contribute to the broader understanding of marine-derived chemicals and their potential applications in medicine and biotechnology (Zhao et al., 2004).

Advanced Materials and Polymer Science

The development of poly(arylene ether sulfone) proton exchange membranes with flexible acid side chains by Wang et al. (2012) showcases the synthesis of new monomers and copolymers for PEM applications in fuel cells. These materials exhibit excellent mechanical strength, high proton conductivity, and low methanol permeability, demonstrating their potential for advancing fuel cell technology (Wang et al., 2012).